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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143 Get Quote

An In-depth Technical Guide on the Environmental Fate of 5-Dodecene

Introduction
5-Dodecene (C₁₂H₂₄) is a long-chain alkene, an unsaturated hydrocarbon with a double bond

located at the fifth carbon position. It exists as two geometric isomers: (E)-5-dodecene (trans)

and (Z)-5-dodecene (cis). As a component of certain industrial product streams and a potential

intermediate in chemical synthesis, understanding its environmental distribution, persistence,

and degradation is crucial for comprehensive risk assessment. This technical guide provides a

detailed overview of the environmental fate of 5-dodecene, synthesizing available data on its

physicochemical properties, mobility, degradation pathways, and bioaccumulation potential.

The information is intended for researchers, environmental scientists, and drug development

professionals who may handle or assess this substance.

Isomer Identification:

(Z)-5-Dodecene: CAS 7206-28-2[1]

(E)-5-Dodecene: CAS 7206-16-8[2]

Physicochemical Properties
The environmental behavior of a chemical is fundamentally governed by its physicochemical

properties. For 5-dodecene, many experimental values are not readily available; therefore,

data from reliable estimation models and properties of analogous substances, such as 1-
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dodecene, are used to provide a comprehensive profile. These properties dictate how 5-
dodecene partitions between air, water, soil, and biota.

Property Value Unit Type / Reference

Molecular Formula C₁₂H₂₄ - [3][4]

Molecular Weight 168.32 g/mol [3][4]

Octanol-Water

Partition Coefficient

(Log Kₒw)

5.8 -
Computed (XLogP3)

[3][4]

Water Solubility 0.0037 mg/L
Estimated (Analogous

to Dodecane)[5]

Vapor Pressure 26.7
Pa (0.2 mmHg) at

20°C

Experimental

(Analogous to 1-

Dodecene)

Henry's Law Constant 1.5 x 10⁻⁶ - 5.2 x 10⁻⁶ atm·m³/mol
Calculated (for

"dodecene")[6][7]

Soil Organic Carbon-

Water Partition

Coefficient (Log Kₒc)

4.38 -
Estimated (from Log

Kₒw)

Bioconcentration

Factor (BCF)
1,337 L/kg

Estimated (from Log

Kₒw)

Environmental Fate and Transport
Based on its physicochemical properties, 5-dodecene released into the environment will

partition into different compartments and undergo various transformation processes.

Mobility and Distribution
Soil and Sediment: With a very high octanol-water partition coefficient (Log Kₒw = 5.8), 5-
dodecene is expected to have a high affinity for organic matter.[8] The estimated soil organic

carbon-water partition coefficient (Log Kₒc) is approximately 4.38, indicating that it will be
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strongly adsorbed by soil and sediment.[9] Consequently, its mobility in soil is predicted to be

very low, and it is not expected to leach into groundwater.

Water: The water solubility of 5-dodecene is extremely low.[10][11][12] If released into an

aquatic environment, it will primarily partition to suspended solids and sediment.

Atmosphere: The substance's vapor pressure and Henry's Law constant suggest that

volatilization from water surfaces is an important transport process.[5] Once in the atmosphere,

it is expected to exist predominantly in the vapor phase.[5]

Figure 1: Environmental distribution pathways for 5-dodecene.

Abiotic Degradation
Atmospheric Oxidation: The primary degradation pathway for 5-dodecene in the environment

is rapid photo-oxidation in the atmosphere.[13] As an alkene, its double bond is highly reactive

with photochemically produced hydroxyl (OH) radicals and, to a lesser extent, ozone (O₃) and

nitrate radicals (NO₃). The atmospheric half-life is estimated to be on the order of hours,

preventing long-range transport.

Photolysis: Simple alkenes like 5-dodecene do not absorb UV radiation at wavelengths found

in the lower atmosphere (>290 nm). Therefore, direct photolysis in water or on soil surfaces is

not considered a significant degradation process.

Hydrolysis: 5-Dodecene lacks hydrolyzable functional groups. As a result, hydrolysis is not a

relevant environmental fate pathway.
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Figure 2: Initiation of atmospheric oxidation of 5-dodecene.

Biodegradation
While specific data for 5-dodecene is limited, evidence from analogous alkenes and

hydrocarbons suggests it is biodegradable.[14][15] The terminal isomer, 1-dodecene, is

considered readily biodegradable.[16] Alkene biodegradation is a known metabolic process for

diverse microbial communities in both soil and aquatic environments.[15][17] The degradation

is expected to occur under aerobic conditions, where microorganisms utilize monooxygenase

enzymes to attack the double bond or the alkyl chain, ultimately leading to mineralization

(conversion to CO₂ and H₂O).

Bioaccumulation
The high Log Kₒw value of 5.8 indicates a significant potential for 5-dodecene to

bioaccumulate in aquatic organisms.[8] Based on this value, the bioconcentration factor (BCF)

is estimated to be high. Organisms can accumulate the substance from water, primarily
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partitioning into fatty tissues. However, its potential for biomagnification through the food chain

may be limited if it is readily metabolized by organisms.

Summary of Environmental Fate
Process Compartment Importance Half-Life Estimate

Atmospheric

Oxidation
Air High Hours

Volatilization Water-to-Air High
Days to Weeks (from

water body)

Biodegradation Soil, Water Moderate Weeks to Months

Adsorption (Sorption) Soil, Sediment High N/A (Partitioning)

Bioaccumulation Biota High Potential
N/A

(Uptake/Depuration)

Direct Photolysis Water, Soil Not Significant > 1 Year

Hydrolysis Water Not Significant > 1 Year

Key Experimental Protocols
Standardized test protocols, such as those from the Organisation for Economic Co-operation

and Development (OECD), are used to quantify the environmental fate parameters of

chemicals.

Determination of Soil Adsorption Coefficient (Kₒc) -
OECD 121
This method uses High-Performance Liquid Chromatography (HPLC) to estimate Kₒc.[18][19]

Principle: The method is based on the correlation between a chemical's retention time on an

HPLC column (with a stationary phase mimicking soil organic matter) and its Kₒc value.

Methodology:
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Calibration: A set of reference substances with known Log Kₒc values is selected. Each

reference is injected into the HPLC system, and its retention time (tᵣ) is recorded.

Dead Time Determination: The column dead time (t₀), the time for an unretained

substance to pass through the column, is determined.

Capacity Factor Calculation: For each reference substance, the capacity factor (k) is

calculated: k = (tᵣ - t₀) / t₀.

Calibration Curve: A regression equation is generated by plotting the Log k of the

reference substances against their known Log Kₒc values.

Sample Analysis: 5-Dodecene is injected under the identical HPLC conditions, and its

retention time is measured to calculate its capacity factor.

Kₒc Estimation: The Log Kₒc of 5-dodecene is calculated using its capacity factor and the

calibration curve's regression equation.[20][21]

1. Prepare Reference
Standards (Known Koc)

2. Inject Standards into HPLC
& Measure Retention Times (tR)

4. Calculate Capacity Factors (k)

3. Determine Dead Time (t0)

5. Generate Log k vs. Log Koc
Calibration Curve

8. Determine Log Koc from
Calibration Curve

6. Inject 5-Dodecene Sample
& Measure its tR

7. Calculate 5-Dodecene's k
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Figure 3: Experimental workflow for Koc determination by HPLC (OECD 121).

Assessment of Ready Biodegradability - OECD 301F
(Manometric Respirometry)
This test evaluates whether a substance is "readily biodegradable" under aerobic aqueous

conditions.[22][23][24]

Principle: The biodegradation of an organic substance by microorganisms consumes

oxygen. This oxygen consumption is measured over 28 days in a closed respirometer.[25]

Methodology:

Test Setup: A known concentration of 5-dodecene (e.g., 100 mg/L) is added as the sole

source of organic carbon to a mineral medium inoculated with microorganisms (typically

from activated sludge).[25]

Incubation: The test vessels are sealed and incubated at a constant temperature (e.g., 20-

25°C) in the dark with constant stirring for 28 days.[24][26]

Measurement: Oxygen consumption is measured continuously by a manometric device

that detects pressure changes in the headspace of the vessel. Evolved carbon dioxide is

trapped by a KOH solution.[25]

Controls: Parallel controls are run, including a blank (inoculum only), a positive control with

a readily biodegradable reference substance (e.g., sodium benzoate), and a toxicity

control.[23]

Calculation: The amount of oxygen consumed is compared to the Theoretical Oxygen

Demand (ThOD) of 5-dodecene. A substance is considered readily biodegradable if it

reaches >60% of its ThOD within the 28-day period (and within a "10-day window" after

biodegradation begins).[22]

Determination of Atmospheric Oxidation Rate Constant
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The relative rate method is commonly used to determine the reaction rate constant of a

compound with atmospheric oxidants like the OH radical.[27]

Principle: The test compound (5-dodecene) and a reference compound with a known

reaction rate constant are introduced into a reaction chamber (smog chamber). The

concentration of both compounds is monitored over time as they decay upon reaction with

an oxidant (e.g., OH radicals). The ratio of the rate constants can be determined from the

relative rates of decay.

Methodology:

Chamber Setup: A large, inert chamber (e.g., Teflon bag) is filled with purified air.

Injection: Known concentrations of 5-dodecene and a reference compound (e.g., a well-

characterized alkene or alkane) are injected into the chamber.

Oxidant Generation: OH radicals are generated in the chamber, typically by photolyzing a

precursor like methyl nitrite (CH₃ONO) or hydrogen peroxide (H₂O₂) with UV lamps.

Monitoring: The concentrations of 5-dodecene and the reference compound are

measured over time using techniques like Gas Chromatography (GC) or Proton-Transfer-

Reaction Mass Spectrometry (PTR-MS).

Data Analysis: A plot of ln([5-Dodecene]₀/[5-Dodecene]ₜ) versus

ln([Reference]₀/[Reference]ₜ) yields a straight line. The slope of this line is the ratio of the

two rate constants (k₅₋dodecene / k_reference). Since k_reference is known,

k₅₋dodecene can be calculated.[27]

Conclusion
The environmental fate of 5-dodecene is characterized by low mobility in soil and water, a high

potential for bioaccumulation, and rapid degradation in the atmosphere. Its strong adsorption to

organic matter will limit its transport in soil and aquatic systems, with the majority partitioning to

sediment. The primary removal mechanism from the environment is rapid atmospheric

oxidation. While considered biodegradable, this process is likely slower than atmospheric

degradation. Due to its high Log Kₒw, bioaccumulation in aquatic organisms is a key

consideration in its environmental risk profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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